Cas no 1805090-96-3 (3-(Difluoromethyl)-4-iodo-2-methoxypyridine-5-sulfonamide)

• Product Name: 3-(Difluoromethyl)-4-iodo-2-methoxypyridine-5-sulfonamide
• CAS No: 1805090-96-3
• MF: C₇H₇F₂IN₂O₃S
• MW: 364.108359575272
• CID: 4893180
• Update Time: 2025-10-24

3-(Difluoromethyl)-4-iodo-2-methoxypyridine-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-4-iodo-2-methoxypyridine-5-sulfonamide

• Inchi： 1S/C7H7F2IN2O3S/c1-15-7-4(6(8)9)5(10)3(2-12-7)16(11,13)14/h2,6H,1H3,(H2,11,13,14)
• InChI Key： DYPDGCIJBHVMTC-UHFFFAOYSA-N
• SMILES： IC1=C(C(F)F)C(=NC=C1S(N)(=O)=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 335
• XLogP3: 1
• Topological Polar Surface Area: 90.7

Additional information on 3-(Difluoromethyl)-4-iodo-2-methoxypyridine-5-sulfonamide

Introduction to 3-(Difluoromethyl)-4-iodo-2-methoxypyridine-5-sulfonamide (CAS No. 1805090-96-3) and Its Applications in Modern Chemical Biology

3-(Difluoromethyl)-4-iodo-2-methoxypyridine-5-sulfonamide, identified by the CAS number 1805090-96-3, is a sophisticated heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the pyridine sulfonamide class, a structural motif widely recognized for its versatility in drug design and development. The presence of multiple functional groups, including a difluoromethyl substituent, an iodo group, a methoxy group, and a sulfonamide moiety, endows it with unique chemical properties that make it a valuable intermediate in synthetic chemistry and a promising candidate for further biological exploration.

The difluoromethyl group is particularly noteworthy due to its ability to enhance metabolic stability and binding affinity in drug molecules. In recent years, compounds featuring this group have been extensively studied for their potential in modulating enzyme activity and receptor interactions. For instance, studies have demonstrated that the difluoromethyl substitution can improve the pharmacokinetic profile of small-molecule inhibitors by increasing their lipophilicity and reducing susceptibility to metabolic degradation. This feature makes 3-(Difluoromethyl)-4-iodo-2-methoxypyridine-5-sulfonamide a compelling scaffold for developing novel therapeutics targeting various diseases.

The iodo substituent at the 4-position of the pyridine ring adds another layer of reactivity to this compound. Iodine atoms are well-known for their ability to participate in cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are fundamental in constructing complex organic molecules. These reactions are widely employed in the synthesis of biaryl compounds, which are prevalent in many active pharmaceutical ingredients (APIs). The presence of an iodine atom in 3-(Difluoromethyl)-4-iodo-2-methoxypyridine-5-sulfonamide thus provides a convenient handle for further functionalization, enabling chemists to tailor the molecule for specific biological activities.

The methoxy group at the 2-position contributes to the overall electronic properties of the pyridine ring, influencing its interaction with biological targets. Methoxy-substituted pyridines are commonly found in bioactive molecules due to their ability to modulate receptor binding and enzyme inhibition. Research has shown that the methoxy group can enhance the solubility and bioavailability of drug candidates, making it an attractive feature for medicinal chemists. In the context of 3-(Difluoromethyl)-4-iodo-2-methoxypyridine-5-sulfonamide, this group likely plays a role in fine-tuning the pharmacological properties of derived compounds.

The sulfonamide moiety at the 5-position is another critical functional group that contributes to the biological relevance of this compound. Sulfonamides are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The sulfonamide group can act as a hydrogen bond acceptor or donor, facilitating interactions with biological targets such as enzymes and receptors. Recent studies have highlighted the sulfonamide scaffold as a key component in designing molecules that exhibit potent inhibitory effects on various therapeutic targets. The incorporation of this moiety into 3-(Difluoromethyl)-4-iodo-2-methoxypyridine-5-sulfonamide suggests its potential utility in developing novel sulfonamide-based drugs.

Recent advancements in computational chemistry and molecular modeling have further enhanced our understanding of how structural features like those present in 3-(Difluoromethyl)-4-iodo-2-methoxypyridine-5-sulfonamide influence biological activity. These tools allow researchers to predict how modifications to the molecule can alter its binding affinity and selectivity for specific targets. For example, virtual screening techniques have been used to identify derivatives of this compound that exhibit improved potency against certain enzymes or receptors. Such computational approaches are accelerating the discovery process by enabling high-throughput screening of large libraries of compounds.

In addition to its synthetic utility, 3-(Difluoromethyl)-4-iodo-2-methoxypyridine-5-sulfonamide has shown promise in preclinical studies as a building block for developing inhibitors targeting cancer-related pathways. The combination of functional groups within this molecule makes it an ideal candidate for modulating key signaling pathways involved in tumor growth and progression. For instance, derivatives of this compound have been investigated for their potential to inhibit kinases that play critical roles in cancer cell proliferation. Preliminary results suggest that these derivatives exhibit significant antitumor activity in vitro and in vivo.

The sulfonamide derivative also holds potential applications beyond oncology. Researchers are exploring its use as an intermediate in synthesizing molecules with antimicrobial properties. Given the growing concern over antibiotic resistance, there is a pressing need for novel antimicrobial agents with unique mechanisms of action. The structural features of 3-(Difluoromethyl)-4-iodo-2-methoxypyridine-5-sulfonamide, particularly its sulfonamide moiety, make it a suitable candidate for designing compounds that can disrupt bacterial cell wall synthesis or interfere with essential metabolic processes.

Another area where this compound shows promise is in neurodegenerative disease research. Pyridine-based scaffolds have been extensively studied for their potential role in modulating neurotransmitter systems affected by conditions such as Alzheimer's disease and Parkinson's disease. The presence of multiple functional groups on 3-(Difluoromethyl)-4-iodo-2-methoxypyridine-5-sulfonamide allows for fine-tuning its interaction with neural receptors and enzymes. This flexibility makes it an attractive starting point for developing therapeutics that can enhance neuronal function or protect against neurotoxicity.

The synthesis of 3-(Difluoromethyl)-4-iodo-2-methoxypyridine-5-sulfonamide involves multi-step organic transformations that highlight its complexity as a chemical entity. Key synthetic strategies include halogenation reactions at specific positions on the pyridine ring followed by nucleophilic substitution or coupling reactions to introduce additional functional groups such as methoxy and sulfonamide moieties. The use of advanced catalytic systems has enabled more efficient and sustainable synthetic routes, reducing waste generation and improving yields.

In conclusion,3-(Difluoromethyl)-4-iodo-2-methoxypyridine-5-sulfonamide (CAS No. 1805090-96-3) is a versatile compound with significant potential applications across multiple therapeutic areas due to its unique structural features including *difluoromethyl*, *iodo*, *methoxy*, and *sulfonamide* groups.* Its ability to participate*in cross-coupling reactions,*modulate enzyme activity,*and interact*with biological targets makes it an invaluable tool*for medicinal chemists.* As research*advances,*the full therapeutic*potential*of this compound is expected*to become increasingly clear,*leading*to new treatments*for various diseases.* The continued exploration*of its derivatives*and synthetic modifications will be crucial*in unlocking*these possibilities.